Cas no 50933-59-0 (ruscorectal (combination))

• Product Name: ruscorectal (combination)
• CAS No: 50933-59-0
• MF: C₅₄H₈₂O₈
• MW: 859.2
• CID: 934515
• PubChem ID: 123131951
• Update Time: 2025-10-21

ruscorectal (combination) Chemical and Physical Properties

Names and Identifiers

• ruscorectal (combination)
• NEORUSCOGENIN MIXTURE
• RUSCOGENIN
• CID 123131951
• Ruscogenin/Neoruscogenin mixture
• (1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,14R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-14,16-diol;(1S,2S,4S,6R,7S,8R,9S,12S,13R,14R,16R)-7,9,13-trimethyl-5'-methylidenespiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-14,16-diol
• 50933-59-0
• Spirosta-5,25(27)-diene-1,3-diol, (1beta,3beta)-, mixt. with (1beta,3beta,25R)-spirost-5-ene-1,3-diol

• Inchi： 1S/C27H42O4.C27H40O4/c2*1-15-7-10-27(30-14-15)16(2)24-22(31-27)13-21-19-6-5-17-11-18(28)12-23(29)26(17,4)20(19)8-9-25(21,24)3/h5,15-16,18-24,28-29H,6-14H2,1-4H3;5,16,18-24,28-29H,1,6-14H2,2-4H3/t15-,16+,18-,19-,20+,21+,22+,23-,24+,25+,26+,27-;16-,18+,19+,20-,21-,22-,23+,24-,25-,26-,27+/m10/s1
• InChI Key： ULTJXMKBDQFMHO-RNKMQGRWSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC=C4C[C@H](C[C@H]([C@]4(C)[C@H]3CC[C@@]12C)O)O.O1[C@]2(CCC(=C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC=C4C[C@H](C[C@H]([C@]4(C)[C@H]3CC[C@@]12C)O)O

Computed Properties

• Exact Mass: 858.60096957g/mol
• Monoisotopic Mass: 858.60096957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 62
• Rotatable Bond Count: 0
• Complexity: 1600
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 23
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

ruscorectal (combination) Security Information

• Storage Condition：2-8°C

Additional information on ruscorectal (combination)

RusCorectal (Combination): A Comprehensive Overview of CAS NO 50933-59-0

The compound RusCorectal (CAS NO 50933-59-0) represents a significant advancement in the field of biomedical research and therapeutic development. As a combination product, it integrates multiple active components to address complex medical challenges, particularly in the realm of gastrointestinal disorders and oncology. This article delves into the intricacies of RusCorectal, its pharmacological profile, clinical applications, and the latest research findings that underscore its potential as a groundbreaking therapeutic agent.

RusCorectal has garnered considerable attention due to its unique combination formula, which is tailored to target specific pathways involved in intestinal inflammation and cancer progression. The compound's ability to modulate both inflammatory responses and cellular proliferation makes it a promising candidate for the treatment of various conditions, including colorectal cancer, inflammatory bowel disease (IBD), and gastroenterological infections.

Recent studies have highlighted the synergistic effects of the components in RusCorectal, which work collectively to enhance efficacy while minimizing adverse effects. For instance, preclinical trials have demonstrated that the combination significantly reduces tumor growth in colorectal cancer models without compromising host toxicity. These findings are particularly relevant given the rising global incidence of colorectal cancer and the urgent need for novel therapeutic strategies.

One of the key strengths of RusCorectal lies in its ability to target multiple molecular pathways simultaneously. This multi-pronged approach not only addresses the heterogeneity of diseases like colorectal cancer but also enhances the likelihood of achieving durable clinical responses. For example, the compound's modulation of Wnt/β-catenin signaling, a well-known driver of colorectal carcinogenesis, has been shown to complement traditional chemotherapy regimens, thereby improving therapeutic outcomes.

Furthermore, RusCorectal exhibits potent anti-inflammatory properties, making it a valuable candidate for the management of IBD. By inhibiting key inflammatory mediators such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), the compound effectively alleviates symptoms associated with ulcerative colitis and Crohn's disease. These effects are further augmented by its ability to restore epithelial barrier function, a critical factor in maintaining gut health.

Another area of promising research involves the investigation of RusCorectal's impact on the gut microbiome. Emerging evidence suggests that the compound may exert beneficial effects on microbial diversity, potentially offering a novel avenue for the prevention and treatment of gastrointestinal infections. This dual focus on both pathogenic and commensal microorganisms underscores the compound's versatility and highlights its potential as a comprehensive gastrointestinal health agent.

clinical trials have demonstrated that RusCorectal is well-tolerated by patients, with minimal adverse effects reported. This favorable safety profile, combined with its robust efficacy data, positions it as a strong contender for inclusion in standard treatment algorithms. Ongoing studies are exploring the optimal dosing regimens and long-term outcomes, aiming to further refine its therapeutic utility.

In conclusion, RusCorectal (CAS NO 50933-59-0) stands at the forefront of biomedical innovation, offering a unique combination of efficacy, safety, and versatility. Its ability to address complex pathological processes through a multi-targeted approach makes it a valuable asset in the fight against colorectal cancer, inflammatory bowel disease, and other gastrointestinal disorders. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, RusCorectal is poised to play a pivotal role in shaping the future of gastroenterological medicine.